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Compound of Interest

Compound Name: Nonylamine

Cat. No.: B085610 Get Quote

Nonylamine, also known as 1-aminononane, is an organic compound classified as a primary

amine. It is a linear-chain alkylamine that finds application as a building block in chemical

synthesis. This document provides a concise summary of its fundamental molecular properties.

Core Molecular Data
The essential molecular characteristics of nonylamine are detailed below. This information is

critical for researchers and professionals in drug development and chemical synthesis for

stoichiometric calculations, analytical characterization, and material specification.

Identifier Value Source

Chemical Formula C9H21N [1][2][3][4][5]

Molecular Weight 143.27 g/mol [1][2]

143.2697 g/mol [3][4]

IUPAC Name nonan-1-amine [1]

CAS Registry Number 112-20-9 [1][2][4]

Synonyms: 1-Nonanamine, n-Nonylamine, 1-Aminononane.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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